Cas no 2138109-98-3 (3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine)

• Product Name: 3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine
• CAS No: 2138109-98-3
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6524140
• PubChem ID: 165498538
• Update Time: 2025-06-09

3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158310
• 3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine
• 2138109-98-3

• Inchi： 1S/C12H21N/c1-4-5-6-11-9-12(13-3)8-7-10(11)2/h1,10-13H,5-9H2,2-3H3
• InChI Key： YXAQVESSSUWXCE-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C)C(CCC#C)C1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine

Research Briefing on 3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine (CAS: 2138109-98-3): Recent Advances and Applications

In recent years, the compound 3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine (CAS: 2138109-98-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylamine scaffold and terminal alkyne functionality, has shown promise in various applications, including drug discovery, chemical probes, and bioconjugation strategies. This briefing synthesizes the latest research findings and highlights the potential of this compound in advancing biomedical science.

The structural features of 3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine make it a versatile intermediate in medicinal chemistry. Recent studies have explored its role as a building block for the synthesis of novel bioactive molecules. For instance, researchers have leveraged its terminal alkyne group for click chemistry-based modifications, enabling the development of targeted therapeutics and imaging agents. The compound's ability to undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been particularly valuable in creating bioconjugates with enhanced specificity and stability.

A notable application of 3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine is in the design of small-molecule inhibitors targeting key enzymes involved in disease pathways. Recent publications have demonstrated its utility in modulating the activity of kinases and GPCRs, which are critical targets in oncology and neurology. For example, derivatives of this compound have shown inhibitory effects against specific kinase isoforms, offering potential leads for anticancer drug development. Additionally, its incorporation into probe molecules has facilitated the study of protein-ligand interactions in live cells, providing insights into cellular signaling mechanisms.

Beyond its pharmacological applications, 3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine has also been employed in chemical biology tools. Its compatibility with bioorthogonal chemistry has enabled researchers to label and track biomolecules in complex biological systems. Recent work has utilized this compound to develop activity-based probes for profiling enzyme activities in disease models, thereby aiding in the identification of novel biomarkers and therapeutic targets. These advancements underscore the compound's role in bridging chemical synthesis and biological discovery.

In conclusion, 3-(but-3-yn-1-yl)-N,4-dimethylcyclohexan-1-amine (CAS: 2138109-98-3) represents a valuable scaffold in contemporary chemical biology and pharmaceutical research. Its multifunctional design, combined with its compatibility with modern synthetic techniques, positions it as a key player in the development of next-generation therapeutics and diagnostic tools. Ongoing research is expected to further elucidate its potential and expand its applications in addressing unmet medical needs.